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Compound of Interest

Compound Name: Staurosporine-Boc

Cat. No.: B12366744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, solubility, and biological

activity of staurosporine, a potent but non-selective protein kinase inhibitor. The information is

intended for use in research and drug development settings.

Chemical and Physical Properties
Staurosporine is a natural product, an alkaloid originally isolated from the bacterium

Streptomyces staurosporeus.[1] It belongs to the indolocarbazole family of compounds.[1] The

key physicochemical properties are summarized below.

Property Value References

Molecular Formula C₂₈H₂₆N₄O₃ [2][3][4][5]

Molecular Weight 466.5 g/mol [2][5][6][7]

Appearance
Off-white to pale

yellow/grayish-green powder
[4][8][9]

Melting Point
Decomposes between 237-

291°C
[8][10][11]

Purity >98% by HPLC [4]
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Storage and Stability:

Solid Form: The lyophilized powder is stable for at least two years when stored at 2-8°C,

kept dry, and protected from light.[4][9][10]

In Solution: When dissolved in DMSO (e.g., at 1 mg/mL), staurosporine is stable for at least

three months at 2-8°C or when stored in aliquots at -20°C.[7] To prevent loss of potency,

solutions should be used within three months, and repeated freeze-thaw cycles should be

avoided.[5][7]

Solubility
Staurosporine's solubility is a critical factor for its use in experimental settings. It is highly

soluble in organic solvents like DMSO and DMF but insoluble in aqueous solutions.

Solvent Solubility References

Dimethyl Sulfoxide (DMSO)
20 - 50 mg/mL (approx. 43 -

107 mM)
[5][6][7][10]

Dimethylformamide (DMF) 20 - 25 mg/mL [7]

Ethanol

Slightly soluble to 2 mg/mL;

some sources report as

insoluble

[5][6][8][12]

Methanol Slightly soluble to 2 mg/mL [4][8][10]

Water Insoluble [6][8][10]

Chloroform Slightly soluble [4][10]

Ethyl Acetate Soluble to slightly soluble [4][10]

Acetonitrile Soluble to at least 1 mg/mL [10]

Pyridine Soluble
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Staurosporine is a prototypical ATP-competitive kinase inhibitor, meaning it binds to the ATP-

binding site of a wide range of protein kinases with high affinity, thereby preventing the

phosphorylation of substrate proteins.[1][13] This broad-spectrum inhibition disrupts numerous

signaling pathways involved in cell growth, proliferation, and survival.[13][14]

Its potent inhibitory effects make it a widely used tool for inducing apoptosis (programmed cell

death) in a multitude of cell lines.[14][15] Staurosporine triggers apoptosis through at least two

distinct intracellular pathways:

The Classical Mitochondrial Pathway: This involves the release of cytochrome c from

mitochondria and the formation of the apoptosome.[6][16]

A Novel Intrinsic Pathway: This pathway is characterized by the activation of caspase-9 in a

manner that is independent of Apaf-1 and the apoptosome, offering a potential mechanism to

overcome certain types of drug resistance in cancer cells.[6][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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